Cas no 54156-50-2 (9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-)

9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl- structure
54156-50-2 structure
Product Name:9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-
CAS No:54156-50-2
MF:C11H19NO
MW:181.274663209915
CID:355264
PubChem ID:71364829
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonan-3-one, 1,5,7-trimethyl-
    • 1,5,7-trimethyl-9-azabicyclo[3.3.1]nonan-3-one
    • 54156-50-2
    • DTXSID60788276
    • Inchi: 1S/C11H19NO/c1-8-4-10(2)6-9(13)7-11(3,5-8)12-10/h8,12H,4-7H2,1-3H3
    • InChI Key: LLJIVCREEWBHLQ-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C)CC(C)CC(C)(C1)N2

Computed Properties

  • Exact Mass: 181.14677
  • Monoisotopic Mass: 181.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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